3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl}propan-1-one

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C18H25N3O4/c1-13-15(14(2)25-19-13)5-6-18(23)21-9-7-20(8-10-21)12-16(22)17-4-3-11-24-17/h3-4,11,16,22H,5-10,12H2,1-2H3
• InChI Key: CRIJFWYUELUKKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCN(CC2)CC(C3=CC=CO3)O
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol
• CAS No.: 1396881-58-5

Description

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl}propan-1-one features a hybrid heterocyclic scaffold combining a 3,5-dimethylisoxazole moiety, a piperazine linker, and a furan-hydroxyethyl substituent. The 2-(furan-2-yl)-2-hydroxyethyl group introduces polarity and hydrogen-bonding capacity, which may influence solubility and receptor-binding properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s closest structural analogs include derivatives with variations in the piperazine substituents or core heterocycles. Below is a comparative analysis based on available literature (see Table 1):

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Differences	Potential Functional Implications
Target Compound : 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl}propan-1-one	4-[2-(furan-2-yl)-2-hydroxyethyl]piperazine substituent	Enhanced hydrophilicity due to hydroxyl and furan groups
Analog 1 : 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{4-[5-(trifluoromethyl)-2-pyridinyl]piperazin-1-yl}propan-1-one	5-(trifluoromethyl)pyridinyl substituent on piperazine	Increased lipophilicity and electron-withdrawing effects
Analog 2 : Heterocyclic derivatives with coumarin-benzodiazepine cores	Coumarin and benzodiazepine moieties replacing isoxazole and furan	Expanded π-π stacking and altered receptor selectivity

Key Observations:

Substituent Effects: The target compound’s furan-hydroxyethyl group introduces polarity and hydrogen-bond donor/acceptor capacity, which may improve aqueous solubility compared to Analog 1’s trifluoromethylpyridinyl group. The latter’s electron-withdrawing CF₃ group could enhance metabolic stability but reduce solubility . Analog 2’s coumarin-benzodiazepine core (e.g., compound 4g or 4h in ) replaces the isoxazole and furan moieties, favoring interactions with hydrophobic binding pockets (e.g., in enzymes or GPCRs) .

Piperazine Linker Flexibility: Both the target compound and Analog 1 retain the piperazine-propanone backbone, suggesting similar conformational adaptability for target engagement.

Biological Activity Gaps: No direct comparative bioactivity data are available for these compounds. However, structural analogs with trifluoromethylpyridinyl groups (e.g., Analog 1) are often explored in CNS drug discovery due to blood-brain barrier permeability , while furan derivatives are studied for antimicrobial or anti-inflammatory applications.